4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,6-dimethylphenyl)-4-oxobutanamide

• IUPAC Name: 4-[3,5-bis(4-bromophenyl)-3,4-dihydropyrazol-2-yl]-N-(2,6-dimethylphenyl)-4-oxobutanamide
• InChI: InChI=1S/C27H25Br2N3O2/c1-17-4-3-5-18(2)27(17)30-25(33)14-15-26(34)32-24(20-8-12-22(29)13-9-20)16-23(31-32)19-6-10-21(28)11-7-19/h3-13,24H,14-16H2,1-2H3,(H,30,33)
• InChI Key: JZVXHQPPXAFMJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCC(=O)N2C(CC(=N2)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br
• Molecular Formula: C27H25Br2N3O2
• Molecular Weight: 583.3 g/mol

Description

4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,6-dimethylphenyl)-4-oxobutanamide is a useful research compound. Its molecular formula is C27H25Br2N3O2 and its molecular weight is 583.324. The purity is usually 95%.
BenchChem offers high-quality 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,6-dimethylphenyl)-4-oxobutanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-N-(2,6-dimethylphenyl)-4-oxobutanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory Effects

Specific Scientific Field

Immunology and Inflammation Research

Summary

B4’s potential anti-inflammatory properties can be investigated. Inflammation plays a role in various diseases, and compounds like B4 may modulate immune responses.

Methods and Experimental Procedures

Researchers can use cell-based assays (e.g., measuring cytokine production) or animal models (e.g., carrageenan-induced paw edema) to assess B4’s anti-inflammatory effects.

Results

Quantify cytokine levels or edema reduction to demonstrate B4’s anti-inflammatory activity.